Cas no 2649072-62-6 (4-Isocyanato-1-benzothiophene)

• Product Name: 4-Isocyanato-1-benzothiophene
• CAS No: 2649072-62-6
• MF: C₉H₅NOS
• MW: 175.207100629807
• MDL: MFCD32852961
• CID: 5671367
• PubChem ID: 83914737
• Update Time: 2023-09-12

4-Isocyanato-1-benzothiophene Chemical and Physical Properties

Names and Identifiers

• EN300-27122332
• 4-isocyanato-1-benzothiophene
• 2649072-62-6
• 4-Isocyanato-1-benzothiophene

• MDL： MFCD32852961
• Inchi： 1S/C9H5NOS/c11-6-10-8-2-1-3-9-7(8)4-5-12-9/h1-5H
• InChI Key： MICYTEVCYSNGJQ-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=CC=CC1=2)N=C=O

Computed Properties

• Exact Mass: 175.00918496g/mol
• Monoisotopic Mass: 175.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes